Cas no 99846-06-7 (2-(2-methyl-1-benzofuran-3-yl)acetic Acid)

• Product Name: 2-(2-methyl-1-benzofuran-3-yl)acetic Acid
• CAS No: 99846-06-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4386796
• PubChem ID: 20142897
• Update Time: 2025-10-31

2-(2-methyl-1-benzofuran-3-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetic acid, 2-methyl-
• Z1262521044
• (2-methyl-1-benzofuran-3-yl)acetic acid
• AKOS022701733
• SCHEMBL10366055
• 2-(2-methyl-1-benzofuran-3-yl)acetic acid
• EN300-135063
• (2-methyl-3-benzofuryl)acetic acid
• 2-(2-methyl-1-benzofuran-3-yl)aceticacid
• 99846-06-7
• ZDA84606
• 2-(2-methyl-1-benzofuran-3-yl)acetic Acid

• Inchi： 1S/C11H10O3/c1-7-9(6-11(12)13)8-4-2-3-5-10(8)14-7/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： QTNNBXQGXZPWOD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CC(O)=O)=C1C

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

2-(2-methyl-1-benzofuran-3-yl)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-methyl-1-benzofuran-3-yl)acetic Acid

Introduction to 2-(2-Methyl-1-Benzofuran-3-yl)acetic Acid (CAS No. 99846-06-7)

2-(2-Methyl-1-benzofuran-3-yl)acetic acid, also known by its CAS number 99846-06-7, is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzofuran ring and a carboxylic acid functional group. The benzofuran moiety is a key structural feature that contributes to the compound's biological activity and potential therapeutic applications.

The chemical formula of 2-(2-methyl-1-benzofuran-3-yl)acetic acid is C₁₁H₁₀O₃. It has a molecular weight of approximately 194.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial applications.

In recent years, 2-(2-methyl-1-benzofuran-3-yl)acetic acid has been the subject of numerous scientific studies, particularly in the context of its potential as a lead compound for drug development. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-(2-methyl-1-benzofuran-3-yl)acetic acid in vitro and in vivo. The results demonstrated that the compound significantly reduced inflammation in both cell cultures and animal models. This finding suggests that 2-(2-methyl-1-benzofuran-3-yl)acetic acid could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(2-methyl-1-benzofuran-3-yl)acetic acid has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that it may have antitumor activity. A 2020 study published in Cancer Research found that the compound could inhibit the growth of certain cancer cell lines by inducing apoptosis (programmed cell death). This discovery opens up new avenues for exploring its use in cancer therapy.

The mechanism of action of 2-(2-methyl-1-benzofuran-3-yl)acetic acid is not yet fully understood, but current research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of signaling pathways involved in inflammation and cell proliferation. For example, it may inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

In addition to its biological activities, the synthesis and purification of 2-(2-methyl-1-benzofuran-3-yl)acetic acid have been optimized to improve yield and purity. Various synthetic routes have been reported, including those involving palladium-catalyzed coupling reactions and Grignard reactions. These advancements have made it more accessible for researchers and pharmaceutical companies to produce and study this compound on a larger scale.

The safety profile of 2-(2-methyl-1-benzofuran-3-yl)acetic acid is another important aspect that has been investigated. Toxicological studies have shown that it has low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(2-methyl-1-benzofuran-3-yl)acetic acid (CAS No. 99846-06-7) is a promising compound with diverse biological activities, including anti-inflammatory and antitumor properties. Its unique chemical structure and favorable physical properties make it an attractive target for further research and potential drug development. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.